2-oxo-2-(((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)amino)ethyl acetate

• IUPAC Name: [2-oxo-2-[[1-(thian-4-yl)piperidin-4-yl]methylamino]ethyl] acetate
• InChI: InChI=1S/C15H26N2O3S/c1-12(18)20-11-15(19)16-10-13-2-6-17(7-3-13)14-4-8-21-9-5-14/h13-14H,2-11H2,1H3,(H,16,19)
• InChI Key: MCPSZMRWAIRINN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC(=O)NCC1CCN(CC1)C2CCSCC2
• Molecular Formula: C15H26N2O3S
• Molecular Weight: 314.4 g/mol

Description

This compound is a complex organic molecule. It contains a tetrahydro-2H-thiopyran-4-yl group, a piperidin-4-yl group, and an ethyl acetate group. The exact structure and properties of this compound may vary depending on the specific synthesis process and conditions.

Synthesis Analysis

The synthesis of this compound could involve several steps. One possible method involves the reaction of a {methyl}amino)-2-oxoacetate with a Bischler-Napieralski reaction condition. Another method involves the reaction of N-methoxy-N-methyltetrahydro-2H-pyran-4-carboxamide with tetrahydrofuran. The resulting mixture is then treated with methylmagnesium bromide.

Molecular Structure Analysis

The molecular structure of this compound is complex, involving several different functional groups. These include a tetrahydro-2H-thiopyran-4-yl group, a piperidin-4-yl group, and an ethyl acetate group. The exact structure can be determined using various spectroscopic techniques.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound are complex and may involve several steps. These could include reactions with various reagents under specific conditions. The exact reactions and mechanisms would depend on the specific synthesis method used.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. These could include its molecular weight, density, melting point, boiling point, and other properties. Further analysis would be needed to determine these properties.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Antimicrobial Activity : 2-oxo-1,2,3,4-tetrahydropyrimidines have demonstrated antimicrobial properties. .

Biomedical Applications

• Adrenergic Receptor Antagonists : Some derivatives of 2-oxo-1,2,3,4-tetrahydropyrimidines act as adrenergic receptor antagonists. .
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Chemical Synthesis and Green Chemistry

• Biginelli Reaction : The Biginelli reaction, a multicomponent reaction, was initially introduced for synthesizing 2-oxo-1,2,3,4-tetrahydropyrimidines. .
• Green Synthesis : Recent work has focused on green approaches for synthesizing these compounds. .

Biological Studies

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Chemical Reagents and Stereoselective Syntheses

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Safety and Hazards

The safety and hazards associated with this compound are not clear from the available information. As with any chemical, appropriate safety precautions should be taken when handling this compound.

Future Directions

The future directions for research on this compound could include further studies to determine its physical and chemical properties, its mechanism of action, and its potential uses. This could involve both experimental studies and computational modeling.